Cas no 2171846-96-9 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid
• CAS No: 2171846-96-9
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6459703
• PubChem ID: 165543755
• Update Time: 2025-11-06

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid
• EN300-1501278
• 2171846-96-9
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C26H32N2O7/c1-3-26(17-33-2,24(30)31)28-23(29)12-14-34-15-13-27-25(32)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22H,3,12-17H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FUXYOPDTHVMHQG-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid

Comprehensive Overview of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid (CAS No. 2171846-96-9)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid (CAS No. 2171846-96-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The compound's unique methoxymethyl and ethoxypropanamido moieties enhance its solubility and stability, making it invaluable for advanced biochemical applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid has surged due to their role in drug discovery and bioconjugation. Researchers frequently search for "Fmoc amino acid applications" or "peptide synthesis reagents," reflecting the growing interest in precision therapeutics. This compound's CAS No. 2171846-96-9 is often queried in databases like PubChem or SciFinder, underscoring its relevance in academic and industrial settings.

The compound's design addresses key challenges in modern chemistry, such as improving reaction efficiency and minimizing side reactions. Its methoxymethyl group, for instance, reduces steric hindrance, facilitating smoother coupling reactions. These attributes align with trending topics like "green chemistry" and "sustainable synthesis," as labs seek eco-friendly alternatives. Additionally, its compatibility with automated synthesizers makes it a staple in high-throughput screening (HTS) workflows, a hot topic in "AI-driven drug development."

From a technical perspective, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid exhibits excellent purity profiles (>95% by HPLC), a critical factor for reproducible research. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, ensuring compliance with stringent regulatory standards. Such quality control measures resonate with searches for "HPLC-grade peptides" or "certified reference materials," highlighting its role in reliable scientific workflows.

Beyond peptide synthesis, this compound's versatility extends to materials science, where its bifunctional properties enable the creation of hybrid biomaterials. Innovations in "smart drug delivery systems" and "bioactive coatings" often leverage such molecules, further driving demand. As the scientific community prioritizes interdisciplinary collaboration, CAS No. 2171846-96-9 exemplifies how molecular design can bridge chemistry, biology, and engineering.

In summary, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-(methoxymethyl)butanoic acid represents a cutting-edge tool for researchers tackling complex biochemical challenges. Its alignment with trending topics like "precision medicine" and "automated synthesis" ensures its continued relevance in a rapidly evolving field. For those exploring "advanced peptide reagents" or "Fmoc chemistry," this compound offers both performance and innovation.